Cas no 1118-03-2 (Azidotrimethyltin(IV))
Azidotrimethyltin(IV) is an organotin compound with the chemical formula (CH₃)₃SnN₃, featuring a trimethyltin group bonded to an azide functional group. This compound is notable for its applications in organic synthesis and materials science, particularly as a precursor for Stille coupling reactions, where it facilitates the formation of carbon-carbon bonds. Its azide group also makes it useful in click chemistry, enabling efficient and selective transformations. Azidotrimethyltin(IV) exhibits high reactivity and stability under controlled conditions, making it a valuable reagent for specialized synthetic pathways. Proper handling is essential due to its potential toxicity and sensitivity to moisture and heat. Its versatility in cross-coupling and functionalization reactions underscores its importance in advanced chemical research.
Azidotrimethyltin(IV) structure
Product Name:Azidotrimethyltin(IV)
CAS No:1118-03-2
MF:C3H9N3Sn
MW:205.83365893364
MDL:MFCD00191764
CID:894478
PubChem ID:24861681
Update Time:2025-07-02
Azidotrimethyltin(IV) Chemical and Physical Properties
Names and Identifiers
-
- azidotrimethyltin
- azido(trimethyl)stannane
- Azidotrimethyltin(IV)
- azidotrimethylstannane
- Stannane,azidotrimethyl
- trimethylstannyl azide
- trimethyl-tin azide
- SCHEMBL403
- MFCD00191764
- trimethylstannanylium;azide
- azidotrimethyl tin
- 1118-03-2
- Trimethyltin Azide
- OSJRGDBEYARHLX-UHFFFAOYSA-N
- trimethylstannylazide
- trimethyl tin azide
- trimethyltin azid
- DTXSID10408376
- trimethyl stannylazide
- Me3SnN3
-
- MDL: MFCD00191764
- Inchi: 1S/3CH3.N3.Sn/c;;;1-3-2;/h3*1H3;;/q;;;-1;+1
- InChI Key: OSJRGDBEYARHLX-UHFFFAOYSA-N
- SMILES: [Sn](C)(C)(C)N=[N+]=[N-]
Computed Properties
- Exact Mass: 206.98200
- Monoisotopic Mass: 206.981850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 97.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: No date available
- Melting Point: 117-120 °C (lit.)
- Boiling Point: No date available
- Flash Point: No date available
- PSA: 49.75000
- LogP: 1.58436
- Solubility: Not determined
- Vapor Pressure: No date available
Azidotrimethyltin(IV) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H300-H310-H330-H410
- Warning Statement: P260-P264-P273-P280-P284-P301+P310
- Hazardous Material transportation number:UN 3146 6.1/PG 2
- WGK Germany:2
- Hazard Category Code: 26/27/28-50/53
- Safety Instruction: S26; S27; S28; S45; S60; S61
-
Hazardous Material Identification:
- Risk Phrases:R26/27/28; R50/53
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Azidotrimethyltin(IV) Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Azidotrimethyltin(IV) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A290100-500mg |
Azidotrimethyltin(IV) |
1118-03-2 | 500mg |
$ 250.00 | 2022-06-08 | ||
| TRC | A290100-1000mg |
Azidotrimethyltin(IV) |
1118-03-2 | 1g |
$ 415.00 | 2022-06-08 | ||
| TRC | A290100-2000mg |
Azidotrimethyltin(IV) |
1118-03-2 | 2g |
$ 660.00 | 2022-06-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A923608-1g |
Azidotrimethyltin(IV) |
1118-03-2 | 97% | 1g |
¥340.20 | 2022-09-29 | |
| abcr | AB391921-1 g |
Trimethyltin azide; 97% |
1118-03-2 | 1g |
€123.20 | 2022-06-10 | ||
| abcr | AB391921-5 g |
Trimethyltin azide, 97%; . |
1118-03-2 | 97% | 5 g |
€380.50 | 2023-07-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 349488-1G |
Azidotrimethyltin(IV) |
1118-03-2 | 97% | 1G |
¥555.61 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 349488-5G |
Azidotrimethyltin(IV) |
1118-03-2 | 5g |
¥1697.76 | 2023-12-07 | ||
| abcr | AB391921-5g |
Trimethyltin azide, 97%; . |
1118-03-2 | 97% | 5g |
€437.90 | 2025-02-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227282-1g |
Azidotrimethyltin(IV), |
1118-03-2 | 1g |
¥391.00 | 2023-09-05 |
Azidotrimethyltin(IV) Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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